![molecular formula C26H25N5O5S B4064557 4-(4-methylphenyl)-2-{5-[4-(methylsulfonyl)-1-piperazinyl]-2-nitrophenyl}-1(2H)-phthalazinone](/img/structure/B4064557.png)
4-(4-methylphenyl)-2-{5-[4-(methylsulfonyl)-1-piperazinyl]-2-nitrophenyl}-1(2H)-phthalazinone
Overview
Description
Scientific Research Applications
Proton Exchange Membrane Applications
A novel series of sulfonated 4-phenyl phthalazinone-based polybenzimidazoles (SPPBIs) were synthesized, which exhibited good solubility in polar aprotic organic solvents and showed excellent thermal stability. These materials have applications as proton exchange membranes due to their low water uptake, low swelling ratio, good mechanical properties, and excellent resistance to oxidation, making them suitable for fuel cell applications (Liu et al., 2014).
Polymer Synthesis and Structural Elucidation
Research on the structural elucidation and synthesis of polymers derived from phthalazine derivatives has shown significant advancements. For instance, the synthesis of ordered polymers through direct polycondensation involving 4-(4-hydroxyphenyl) phthalazinone showcases the ability to create complex polymer structures with potential applications in materials science and engineering (Yu et al., 1999).
Advanced Material Development
Sulfonated copoly(phthalazinone ether ketone nitrile)s (SPPEKN) were prepared and characterized, highlighting their potential as proton exchange membrane materials. These materials demonstrated high proton conductivities and mechanical strength, suggesting their applicability in fuel cell technology (Gao et al., 2006).
Antibacterial Activity Studies
Research into the antibacterial activities of phthalazine derivatives has led to the synthesis of novel compounds with potential applications in combating bacterial infections. These studies provide a basis for the development of new antibacterial agents (Qi, 2014).
High-Performance Structural Materials
The synthesis and characterization of poly(arylene ether sulfone phenyl-s-triazine) copolymers containing phthalazinone moieties in the main chain (PPESPs) have been investigated. These materials exhibit high glass transition temperatures, excellent thermal stability, and improved solubility in organic solvents, making them suitable candidates for high-performance structural applications (Yu et al., 2009).
Properties
IUPAC Name |
4-(4-methylphenyl)-2-[5-(4-methylsulfonylpiperazin-1-yl)-2-nitrophenyl]phthalazin-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O5S/c1-18-7-9-19(10-8-18)25-21-5-3-4-6-22(21)26(32)30(27-25)24-17-20(11-12-23(24)31(33)34)28-13-15-29(16-14-28)37(2,35)36/h3-12,17H,13-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUROKEMPVIWYDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)C4=C(C=CC(=C4)N5CCN(CC5)S(=O)(=O)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
519.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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